Cas no 1357559-61-5 (Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate)

• Product Name: Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate
• CAS No: 1357559-61-5
• MF: C₁₂H₂₁BF₃KN₂O₂
• MW: 332.211854696274
• CID: 3043267
• Update Time: 2025-10-29

Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate
• potassium:trifluoro-[3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]prop-1-en-2-yl]boranuide

• Inchi： 1S/C12H21BF3N2O2.K/c1-10(13(14,15)16)9-17-5-7-18(8-6-17)11(19)20-12(2,3)4;/h1,5-9H2,2-4H3;/q-1;+1
• InChI Key： SJWYRBMGJVWYMY-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(=C([H])[H])C([H])([H])N1C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Additional information on Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate

Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-61-5): A Versatile Building Block in Modern Medicinal Chemistry

Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-61-5) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This compound, also known as K 3-(4-Boc-piperazin-1-yl)propenyltrifluoroborate, is a potent building block for the synthesis of complex molecules, particularly those involving piperazine and trifluoroborate functionalities.

The 4-Boc-piperazin-1-yl moiety in this compound provides a protected amine group, which can be selectively deprotected and further functionalized to introduce a wide range of substituents. This feature makes it an ideal intermediate for the synthesis of various bioactive compounds, including potential drug candidates. The trifluoroborate anion, on the other hand, is known for its stability and reactivity in various organic transformations, making it a valuable component in modern synthetic strategies.

Recent studies have highlighted the importance of Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate in the development of novel therapeutic agents. For instance, a research group at the University of California, San Francisco, has utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting RNA viruses. The piperazine moiety was found to enhance the binding affinity of these agents to their target proteins, leading to improved antiviral activity.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University explored the use of Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate in the synthesis of small molecules with potential anticancer properties. The trifluoroborate anion was shown to facilitate the formation of carbon-carbon bonds under mild conditions, enabling the efficient synthesis of complex scaffolds with high stereochemical control. This approach has led to the identification of several lead compounds with promising cytotoxic activity against various cancer cell lines.

The versatility of Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate extends beyond its use as a synthetic intermediate. It has also been employed in the development of novel imaging agents for diagnostic applications. A team at Stanford University recently reported the synthesis of a fluorescent probe using this compound as a key building block. The resulting probe exhibited high selectivity and sensitivity for detecting specific biomarkers in living cells, demonstrating its potential for non-invasive diagnostic imaging.

The stability and reactivity of Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate make it an attractive choice for researchers working on complex molecular architectures. Its ability to undergo selective transformations under mild conditions allows for precise control over the final product's structure and properties. This is particularly important in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic properties.

In conclusion, Potassium 3-(4-Boc-piperazin-1-yl)prop-1-en-2-yltrifluoroborate (CAS No. 1357559-61-5) is a highly valuable compound in modern medicinal chemistry. Its unique combination of functional groups and reactivity profiles makes it an indispensable tool for the synthesis of bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing drug discovery and development efforts.